![molecular formula C15H26O2 B1590494 Oxacyclohexadecen-2-one CAS No. 34902-57-3](/img/structure/B1590494.png)
Oxacyclohexadecen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Oxacyclohexadecen-2-one is a chemical compound with the molecular formula C15H26O2 . It is a colorless to pale yellow liquid with a powerful, very elegant musk odor with waxy and nitro-musk undertones . This material is recommended for use in a wide range of fragrance products, such as antiperspirants, soaps, shampoos, detergent powder, and fabric conditioners .
Molecular Structure Analysis
The molecular structure of this compound consists of 15 carbon atoms, 26 hydrogen atoms, and 2 oxygen atoms . The average mass is 238.366 Da and the mono-isotopic mass is 238.193283 Da .Physical And Chemical Properties Analysis
This compound is a colorless to pale yellow liquid . It has a sweet musk waxy odor . The LogP value, which indicates its solubility in water and oil, is estimated to be 5.529 .Scientific Research Applications
Antitumor Activity and Cancer Treatment
Research has indicated that compounds structurally related to Oxacyclohexadecen-2-one, such as diaminocyclohexane (DACH) and its derivatives, show promising antitumor activities. Margiotta et al. (2012) revisited [PtCl₂(cis-1,4-DACH)] and highlighted its effectiveness in overcoming resistance to cisplatin and oxaliplatin in colon cancer cells, providing an avenue for colorectal cancer treatment (Margiotta et al., 2012). Similarly, Monnet et al. (1998) conducted a phase II study of oxaliplatin (trans-1-diaminocyclohexane-platinum) for non-small cell lung cancer (NSCLC), showcasing its activity and feasibility as an outpatient treatment (Monnet et al., 1998).
Fungicide Development
A study by Zhang et al. (2022) on the endophytic fungus Penicillium oxalicum produced a novel macrolactam, oxalactam A, from a 16-membered polyenic macrolactam structure. This compound exhibited potent anti-Rhizoctonia solani activity, suggesting its potential as a fungicide (Zhang et al., 2022).
Fragrance Industry
In the fragrance industry, macrocyclic lactones, such as oxacycloheptadec-10-ene-2-one, are used for their aromatic properties. A detailed toxicologic and dermatologic review by Mcginty et al. (2011) provides insight into the use of these compounds as fragrance ingredients, emphasizing their safety and application in various products (Mcginty et al., 2011).
Photocycloaddition Studies
Cruciani et al. (1990) explored the photocycloaddition of cyclohex-2-enones to tetramethoxyethylene, forming oxaspiro compounds. This research is significant in understanding the chemical reactions and potential applications of cyclohexenone derivatives in synthetic organic chemistry (Cruciani et al., 1990).
Oxidation Studies
Yong Cao et al. (2014) investigated the allylic oxidation of cyclohexene catalyzed by nitrogen-doped carbon nanotubes. Their findings demonstrate the effectiveness of these catalysts in selective oxidation reactions, which could have broader implications in chemical synthesis and industrial applications (Yong Cao et al., 2014)
Safety and Hazards
According to the safety data sheet, Oxacyclohexadecen-2-one should be handled with care to avoid contact with skin and eyes, formation of dust and aerosols, and exposure without special instructions . Appropriate exhaust ventilation should be provided at places where dust is formed . In case of contact with skin or eyes, or if swallowed, medical advice should be sought .
properties
CAS RN |
34902-57-3 |
---|---|
Molecular Formula |
C15H26O2 |
Molecular Weight |
238.37 g/mol |
IUPAC Name |
(3Z)-1-oxacyclohexadec-3-en-2-one |
InChI |
InChI=1S/C15H26O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h11,13H,1-10,12,14H2/b13-11- |
InChI Key |
KHLFMZDGADSQGR-QBFSEMIESA-N |
Isomeric SMILES |
C1CCCCCCOC(=O)/C=C\CCCCC1 |
SMILES |
C1CCCCCCOC(=O)C=CCCCCC1 |
Canonical SMILES |
C1CCCCCCOC(=O)C=CCCCCC1 |
Other CAS RN |
34902-57-3 |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.